Cas no 821770-40-5 (5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-)
821770-40-5 structure
Product Name:5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
CAS No:821770-40-5
MF:C15H18O
MW:214.302824497223
CID:697522
PubChem ID:71419961
Update Time:2025-04-19
5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
- 6-phenyl-3-prop-2-enylhex-5-en-2-one
- 6-Phenyl-3-(prop-2-en-1-yl)hex-5-en-2-one
- 821770-40-5
- DTXSID60839176
-
- Inchi: 1S/C15H18O/c1-3-8-15(13(2)16)12-7-11-14-9-5-4-6-10-14/h3-7,9-11,15H,1,8,12H2,2H3
- InChI Key: TXDGONKVNIKKSI-UHFFFAOYSA-N
- SMILES: O=C(C)C(CC=C)CC=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 214.135765193g/mol
- Monoisotopic Mass: 214.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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